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Compound of Interest

Compound Name:
Benzyldimethyloctylammonium

chloride

CAS No.: 959-55-7

Cat. No.: B1596271 Get Quote

This guide provides a comprehensive technical overview of benzyldimethyloctylammonium
chloride, a quaternary ammonium compound with significant applications across various

scientific and industrial fields. Designed for researchers, scientists, and drug development

professionals, this document delves into the compound's fundamental properties, mechanisms

of action, practical applications, and essential experimental protocols.

Chemical Identity and Nomenclature
Benzyldimethyloctylammonium chloride is a cationic surfactant belonging to the

benzalkonium chloride family of quaternary ammonium compounds. Its unique structure,

featuring an eight-carbon alkyl chain, imparts specific physicochemical properties that

differentiate it from other members of this class. Accurate identification is crucial for both

research and regulatory purposes.

A comprehensive list of synonyms and identifiers is provided below to aid in literature searches

and material sourcing.
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Identifier Type Value

IUPAC Name benzyl-dimethyl-octylazanium;chloride[1]

CAS Number 959-55-7[1]

EINECS Number 213-502-1[1]

PubChem CID 13740[1]

Molecular Formula C₁₇H₃₀ClN[2]

Molecular Weight 283.88 g/mol [2]

Common Synonyms:

N-Benzyl-N,N-dimethyloctan-1-aminium chloride[1]

Octyldimethylbenzylammonium chloride[1]

Benzalkonium chloride C8[1]

Caprylylalkonium chloride[1]

Benzenemethanaminium, N,N-dimethyl-N-octyl-, chloride[1]

Physicochemical Properties and Molecular
Structure
Benzyldimethyloctylammonium chloride is typically supplied as a white to colorless solid.[2]

Its amphiphilic nature, characterized by a polar quaternary ammonium head group and a

nonpolar hydrocarbon tail, governs its behavior in aqueous and non-aqueous media.
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Property Value/Description

Physical Form White to colorless solid/powder[2]

Solubility Soluble in water, ethanol, and acetone.

Critical Micelle Concentration (CMC)

The CMC is a fundamental property of

surfactants, representing the concentration at

which molecules self-assemble into micelles.

While the precise CMC for the C8 variant is not

extensively documented in isolation, it is

understood that for

alkylbenzyldimethylammonium chlorides, the

CMC increases as the alkyl chain length

decreases. Therefore, the C8 variant is

expected to have a higher CMC than its longer-

chain counterparts (C12, C14), meaning it

requires a higher concentration to form micelles.

The molecular structure, consisting of a positively charged nitrogen atom connected to a benzyl

group, two methyl groups, and an octyl chain, is central to its function. The length of the alkyl

chain (octyl, C8) is a critical determinant of its surfactant and antimicrobial properties.

Mechanism of Action: Antimicrobial Efficacy
The primary mechanism of antimicrobial action for benzyldimethyloctylammonium chloride,

like other quaternary ammonium compounds, involves the disruption of microbial cell

membranes.[3] This process can be understood as a multi-step interaction:

Adsorption and Electrostatic Interaction: The cationic headgroup of the molecule is attracted

to the net negative charge of the bacterial cell surface.

Hydrophobic Interaction and Membrane Penetration: The hydrophobic octyl tail penetrates

the lipid bilayer of the cell membrane.

Membrane Disruption: This penetration disrupts the ordered structure of the membrane,

leading to a loss of integrity.
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Leakage of Cellular Contents: The compromised membrane allows for the leakage of

essential intracellular components, such as ions, metabolites, and nucleic acids.

Enzyme Inhibition and Protein Denaturation: At higher concentrations, the compound can

also interfere with cellular metabolic processes by denaturing proteins and inhibiting

enzymes.[3]
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Figure 1. Diagram illustrating the interaction of benzyldimethyloctylammonium chloride with

a bacterial cell membrane, leading to disruption and cell death.

Comparative Efficacy: The Role of Alkyl Chain Length
The biocidal activity of benzalkonium chlorides is significantly influenced by the length of the n-

alkyl chain. While a mixture of chain lengths is often used in commercial preparations,

understanding the contribution of each homolog is vital for formulation development.

C8 (Octyl): Generally exhibits lower bactericidal activity compared to its longer-chain

counterparts but may offer advantages in terms of solubility and lower toxicity.

C12 (Dodecyl), C14 (Tetradecyl), and C16 (Hexadecyl): These are often considered to have

the highest antimicrobial efficacy, with the C14 homolog frequently cited as being particularly

potent against a broad spectrum of microbes.

Applications in Research and Development
Beyond its widespread use as a disinfectant and preservative,

benzyldimethyloctylammonium chloride serves as a versatile tool in various research and

development contexts.

Surfactant and Emulsifying Agent
As a cationic surfactant, it is employed in formulations to reduce surface tension, stabilize

emulsions, and improve the wetting of surfaces. Its properties are leveraged in the

development of personal care products, cleaning agents, and certain drug delivery systems.[2]

Phase-Transfer Catalyst
In organic synthesis, benzyldimethyloctylammonium chloride can function as a phase-

transfer catalyst (PTC). It facilitates the transfer of anionic reactants from an aqueous phase to

an organic phase, where they can react with a substrate. This is particularly useful in reactions

involving immiscible reactants, often leading to increased reaction rates and yields.
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Figure 2. A simplified workflow of phase-transfer catalysis using

benzyldimethyloctylammonium chloride (Q⁺Cl⁻).

Drug Delivery and Formulation
The surfactant properties of benzyldimethyloctylammonium chloride are being explored in

the context of drug delivery systems, such as microemulsions and nanoemulsions, to enhance

the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients

(APIs). Its cationic nature can also facilitate interaction with negatively charged biological

membranes.

Experimental Protocols
Adherence to standardized protocols is paramount for obtaining reproducible and reliable data.

The following sections provide methodologies for the analysis and evaluation of

benzyldimethyloctylammonium chloride.

Quantification by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a general method for the quantification of

benzyldimethyloctylammonium chloride. Method optimization will be required based on the

specific sample matrix and available instrumentation.

Objective: To determine the concentration of benzyldimethyloctylammonium chloride in a

solution.
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Materials:

High-Performance Liquid Chromatograph with UV detector

C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

Acetonitrile (HPLC grade)

Triethylamine (for mobile phase modification)

Phosphoric acid (for pH adjustment)

Deionized water

Benzyldimethyloctylammonium chloride reference standard

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and

a buffered aqueous solution (e.g., 0.01% triethylamine in water, adjusted to pH 2.5 with

phosphoric acid) in a 60:40 (v/v) ratio.[4] The optimal ratio may require adjustment.

Standard Solution Preparation: Accurately weigh a known amount of the reference standard

and dissolve it in the mobile phase to prepare a stock solution. Perform serial dilutions to

create a series of calibration standards of known concentrations.

Sample Preparation: Dilute the sample containing benzyldimethyloctylammonium
chloride with the mobile phase to a concentration that falls within the range of the calibration

standards.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min[4]

Injection Volume: 10 µL[4]

Column Temperature: 30°C[4]
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Detection Wavelength: 215 nm[4]

Analysis: Inject the calibration standards followed by the sample solutions.

Quantification: Construct a calibration curve by plotting the peak area of the standards

against their concentrations. Determine the concentration of

benzyldimethyloctylammonium chloride in the sample by interpolating its peak area on

the calibration curve.

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This protocol describes a standard method for assessing the antimicrobial efficacy of

benzyldimethyloctylammonium chloride against a specific bacterial strain.

Objective: To determine the lowest concentration of benzyldimethyloctylammonium chloride
that inhibits the visible growth of a target microorganism.

Materials:

Sterile 96-well microtiter plates

Target bacterial strain (e.g., Staphylococcus aureus or Escherichia coli)

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

Sterile benzyldimethyloctylammonium chloride stock solution of known concentration

Spectrophotometer

Procedure:

Inoculum Preparation: Culture the target bacteria overnight. Dilute the culture in fresh broth

to achieve a standardized inoculum of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

Serial Dilution: In a 96-well plate, perform a twofold serial dilution of the

benzyldimethyloctylammonium chloride stock solution in the broth medium. This will

create a range of concentrations across the wells.
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Inoculation: Add the standardized bacterial inoculum to each well containing the diluted

compound. Include a positive control well (broth and inoculum, no compound) and a

negative control well (broth only).

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the

lowest concentration of benzyldimethyloctylammonium chloride in which there is no

visible growth (the well appears clear).

Safety and Toxicology
Benzyldimethyloctylammonium chloride is a potent chemical that requires careful handling.

It is classified as harmful if swallowed or in contact with skin, and it can cause severe skin

burns and eye damage.[1] It is also very toxic to aquatic life.[1]

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute Toxicity, Oral (Category 4)[1]

H312: Harmful in contact with skin Acute Toxicity, Dermal (Category 4)[1]

H314: Causes severe skin burns and eye

damage
Skin Corrosion/Irritation (Category 1B)[1]

H400: Very toxic to aquatic life
Hazardous to the Aquatic Environment, Acute

Hazard (Category 1)[1]

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Handle in a well-ventilated area or under a fume hood.

Avoid contact with skin, eyes, and clothing.

In case of contact, immediately flush the affected area with copious amounts of water.
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Consult the Safety Data Sheet (SDS) for detailed handling and emergency procedures.

Conclusion
Benzyldimethyloctylammonium chloride is a versatile quaternary ammonium compound

with a well-defined role as a cationic surfactant and antimicrobial agent. Its specific properties,

dictated by the C8 alkyl chain, make it a valuable tool in various research and industrial

applications, from chemical synthesis to the formulation of consumer products and potential

drug delivery systems. A thorough understanding of its physicochemical properties, mechanism

of action, and appropriate handling procedures is essential for its effective and safe utilization

in a scientific setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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Phone: (601) 213-4426
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